Cas no 2034356-91-5 (N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-chloro-4-methylbenzene-1-sulfonamide)

• Product Name: N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-chloro-4-methylbenzene-1-sulfonamide
• CAS No: 2034356-91-5
• MF: C₁₅H₂₁ClN₆O₂S
• MW: 384.884239912033
• CID: 5820642
• PubChem ID: 121137944
• Update Time: 2025-07-16

N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-chloro-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-chloro-4-methylbenzene-1-sulfonamide
• AKOS032457033
• N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-chloro-4-methylbenzene-1-sulfonamide
• N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-3-chloro-4-methylbenzenesulfonamide
• 2034356-91-5
• F6438-3601
• N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-3-chloro-4-methylbenzenesulfonamide

• Inchi： 1S/C15H21ClN6O2S/c1-10-6-7-11(8-12(10)16)25(23,24)17-9-13-18-14(21(2)3)20-15(19-13)22(4)5/h6-8,17H,9H2,1-5H3
• InChI Key： BKULJEJTNVNLER-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)S(NCC1N=C(N=C(N=1)N(C)C)N(C)C)(=O)=O

Computed Properties

• Exact Mass: 384.1135228g/mol
• Monoisotopic Mass: 384.1135228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 99.7Ų

Additional information on N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-chloro-4-methylbenzene-1-sulfonamide

Research Briefing on N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-chloro-4-methylbenzene-1-sulfonamide (CAS: 2034356-91-5)

The compound N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-chloro-4-methylbenzene-1-sulfonamide (CAS: 2034356-91-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the synthesis and optimization of N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-chloro-4-methylbenzene-1-sulfonamide, with particular emphasis on its role as a sulfonamide derivative. Sulfonamides are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities. The unique structural features of this compound, such as the triazine ring and dimethylamino groups, suggest potential interactions with biological targets, making it a promising candidate for further investigation.

In vitro studies have demonstrated that N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-chloro-4-methylbenzene-1-sulfonamide exhibits notable inhibitory effects on specific enzymes involved in cellular signaling pathways. For instance, preliminary data indicate that the compound may act as a potent inhibitor of carbonic anhydrase isoforms, which are implicated in various pathological conditions, including cancer and glaucoma. These findings highlight the compound's potential as a lead molecule for the development of novel therapeutic agents.

Further research has explored the compound's mechanism of action at the molecular level. Computational modeling and molecular docking studies have provided insights into the binding interactions between N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-chloro-4-methylbenzene-1-sulfonamide and its target proteins. These studies suggest that the compound's sulfonamide moiety plays a critical role in forming hydrogen bonds with active site residues, while the triazine ring contributes to hydrophobic interactions. Such detailed understanding of the compound's binding mode is essential for optimizing its pharmacological properties.

Despite these promising results, challenges remain in the development of N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-chloro-4-methylbenzene-1-sulfonamide as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and preclinical studies. Ongoing research is focused on improving the compound's pharmacokinetic profile and evaluating its efficacy in animal models of disease.

In conclusion, N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-chloro-4-methylbenzene-1-sulfonamide represents a promising candidate in the field of medicinal chemistry, with potential applications in the treatment of various diseases. Continued research efforts are expected to shed light on its therapeutic potential and pave the way for its clinical development. This briefing underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in drug discovery.